Cas no 1824233-64-8 (tert-butyl N-(4-ethynylcyclohexyl)carbamate)

• Product Name: tert-butyl N-(4-ethynylcyclohexyl)carbamate
• CAS No: 1824233-64-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD24532965
• CID: 4622209
• PubChem ID: 57538360
• Update Time: 2025-06-13

tert-butyl N-(4-ethynylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4-ethynylcyclohexyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-ethynylcyclohexyl)carbamate

• MDL： MFCD24532965
• Inchi： 1S/C13H21NO2/c1-5-10-6-8-11(9-7-10)14-12(15)16-13(2,3)4/h1,10-11H,6-9H2,2-4H3,(H,14,15)
• InChI Key： NZTBBJYAWNVCOE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCC(C#C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(4-ethynylcyclohexyl)carbamate

Comprehensive Overview of tert-butyl N-(4-ethynylcyclohexyl)carbamate (CAS No. 1824233-64-8)

The compound tert-butyl N-(4-ethynylcyclohexyl)carbamate (CAS No. 1824233-64-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group attached to a 4-ethynylcyclohexyl moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, material science, and agrochemical development.

One of the key reasons for the growing popularity of tert-butyl N-(4-ethynylcyclohexyl)carbamate is its role in click chemistry reactions. The presence of an ethynyl group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in bioconjugation and polymer chemistry. This property aligns with current trends in green chemistry, where researchers seek sustainable and efficient synthetic routes. The compound's versatility has made it a subject of numerous studies, particularly in the development of targeted drug delivery systems and biocompatible materials.

In the context of pharmaceutical intermediates, tert-butyl N-(4-ethynylcyclohexyl)carbamate serves as a building block for more complex structures. Its carbamate functionality provides stability, while the cyclohexyl ring offers conformational flexibility, which is crucial for optimizing drug-receptor interactions. Recent publications highlight its use in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing pressing medical needs in oncology and neurology. These applications resonate with the increasing demand for precision medicine and personalized therapeutics.

From a material science perspective, the compound's ethynyl group enables the creation of cross-linked polymers with tailored properties. This has implications for developing high-performance coatings, adhesives, and even 3D printing resins. As industries shift toward sustainable materials, the ability to fine-tune polymer networks using intermediates like tert-butyl N-(4-ethynylcyclohexyl)carbamate becomes increasingly valuable. Its compatibility with photopolymerization techniques further expands its utility in advanced manufacturing processes.

The synthesis and handling of tert-butyl N-(4-ethynylcyclohexyl)carbamate require expertise in organic chemistry and safe laboratory practices. While the compound itself is not classified as hazardous, proper storage conditions—such as protection from moisture and extreme temperatures—are essential to maintain its stability. Researchers often inquire about scalability and purification methods for this intermediate, reflecting broader industry concerns about process optimization and cost-effective production.

In summary, tert-butyl N-(4-ethynylcyclohexyl)carbamate (CAS No. 1824233-64-8) represents a versatile and strategically important compound in modern chemistry. Its applications span drug discovery, material engineering, and bioconjugation, aligning with cutting-edge research trends. As scientific advancements continue to drive demand for specialized intermediates, this compound is poised to remain a focal point in both academic and industrial settings.